Cas no 952848-23-6 (2-(4-methoxyphenyl)sulfanyl-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: 2-(4-methoxyphenyl)sulfanyl-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 952848-23-6
• MF: C₁₄H₁₂N₄O₄S
• MW: 332.334481239319
• CID: 6220346
• PubChem ID: 16861391
• Update Time: 2025-10-28

2-(4-methoxyphenyl)sulfanyl-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)sulfanyl-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide
• N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-((4-methoxyphenyl)thio)acetamide
• 952848-23-6
• 2-[(4-methoxyphenyl)sulfanyl]-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]acetamide
• F2483-0147
• AKOS024651310
• 2-(4-methoxyphenyl)sulfanyl-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]acetamide

• Inchi： 1S/C14H12N4O4S/c1-20-9-2-4-10(5-3-9)23-8-12(19)16-14-18-17-13(21-14)11-6-7-15-22-11/h2-7H,8H2,1H3,(H,16,18,19)
• InChI Key： AALXKSNKXUWBFA-UHFFFAOYSA-N
• SMILES： S(CC(NC1=NN=C(C2=CC=NO2)O1)=O)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 332.05792605g/mol
• Monoisotopic Mass: 332.05792605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(4-methoxyphenyl)sulfanyl-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide

Compound CAS No. 952848-23-6: 2-(4-Methoxyphenyl)sulfanyl-N-5-(1,2-Oxazol-5-yl)-1,3,4-Oxadiazol-2-ylacetamide

The compound with CAS No. 952848-23-6, named 2-(4-methoxyphenyl)sulfanyl-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonamides and features a complex structure incorporating multiple heterocyclic rings and functional groups. Its unique chemical composition makes it a subject of interest in fields such as pharmaceutical chemistry, materials science, and agrochemicals.

Chemical Structure and Synthesis

The molecular structure of this compound is characterized by the presence of a 4-methoxyphenylsulfanyl group attached to an acetamide moiety. The acetamide group is further connected to a 1,3,4-oxadiazole ring system, which is substituted at the 5-position with a 1,2-oxazole ring. This intricate arrangement of heterocycles and substituents contributes to the compound's unique physicochemical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling reactions and cyclization processes. Researchers have employed strategies such as the Ullmann coupling and Buchwald-Hartwig amination to construct the key bonds within the molecule. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-throughput screening in drug discovery.

Physical and Chemical Properties

The compound exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility in water is low due to the hydrophobic nature of the 4-methoxyphenylsulfanyl group. The molecule's molecular weight is around 470 g/mol, with a molecular formula of C₁₇H₁₆N₄O₃S.

Spectroscopic analyses, including IR and NMR spectroscopy, have been instrumental in confirming the compound's structure. The IR spectrum shows characteristic absorption bands for the amide (N-H stretch) and sulfide (S-H stretch) functionalities. In the NMR spectrum, distinct signals corresponding to the aromatic protons of the phenyl ring and the heterocyclic protons are observed, providing further evidence of the compound's structural integrity.

Biological Activity and Applications

Preliminary biological evaluations have revealed that this compound possesses potent antimicrobial activity, particularly against gram-positive bacteria such as *Staphylococcus aureus* and *Bacillus subtilis*. The mechanism of action involves interference with bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs). This finding has sparked interest in exploring its potential as an alternative to conventional antibiotics in light of rising antibiotic resistance.

In addition to its antimicrobial properties, studies have demonstrated that this compound exhibits moderate anticancer activity against human breast cancer (MCF-7) and colon cancer (HCT-116) cell lines. The anticancer effects are attributed to its ability to induce apoptosis by modulating mitochondrial membrane potential and activating caspase pathways. These findings underscore its potential as a lead compound for anticancer drug development.

Toxicological Profile and Safety Considerations

Toxicological studies conducted on this compound indicate that it has a relatively low acute toxicity profile when administered orally or intravenously in laboratory animals. The median lethal dose (LD₅₀) values reported are above 500 mg/kg for both mice and rats. However, chronic toxicity studies are currently underway to assess long-term exposure effects.

Preliminary pharmacokinetic data reveal that this compound has moderate bioavailability following oral administration. Its absorption is enhanced when administered with food, suggesting that formulation strategies could be employed to optimize its therapeutic efficacy.

Environmental Impact and Sustainability

Evaluations of this compound's environmental impact have shown that it degrades relatively slowly under aerobic conditions but rapidly under anaerobic conditions due to microbial activity. Its persistence in aquatic environments is low when exposed to sunlight or biodegradation agents.

To align with sustainability goals, researchers are exploring green chemistry approaches for synthesizing this compound using renewable feedstocks and energy-efficient reaction conditions. These efforts aim to reduce the carbon footprint associated with its production while maintaining high-quality standards.

Future Directions and Research Opportunities

The promising biological activities observed in initial studies suggest that further research into this compound's therapeutic potential is warranted. Future directions include optimizing its pharmacokinetic profile through structural modifications or formulation innovations.

In conclusion:
The compound CAS No. 952848-23-6 represents a significant advancement in chemical synthesis with diverse applications across multiple disciplines.